Cas no 1261492-79-8 (1-(Chloromethyl)naphthalene-4-carboxaldehyde)

• Product Name: 1-(Chloromethyl)naphthalene-4-carboxaldehyde
• CAS No: 1261492-79-8
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• CID: 4935706
• Update Time: 2025-06-27

1-(Chloromethyl)naphthalene-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)naphthalene-4-carboxaldehyde

• Inchi： 1S/C12H9ClO/c13-7-9-5-6-10(8-14)12-4-2-1-3-11(9)12/h1-6,8H,7H2
• InChI Key： NAOCGWGQBIHGLJ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C=O)=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-(Chloromethyl)naphthalene-4-carboxaldehyde

1-(Chloromethyl)naphthalene-4-carboxaldehyde: A Comprehensive Overview

1-(Chloromethyl)naphthalene-4-carboxaldehyde (CAS No. 1261492-79-8) is a versatile organic compound with significant applications in the field of synthetic chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its role in the synthesis of various bioactive molecules and materials. The molecule consists of a naphthalene ring system substituted with a chloromethyl group at position 4 and an aldehyde group at position 1, making it a valuable intermediate in organic synthesis.

The synthesis of 1-(Chloromethyl)naphthalene-4-carboxaldehyde involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches to synthesize this compound, leveraging biocatalysts and renewable feedstocks.

One of the most notable applications of 1-(Chloromethyl)naphthalene-4-carboxaldehyde is in the construction of heterocyclic compounds, which are essential building blocks in pharmaceuticals and agrochemicals. For instance, the compound serves as a key intermediate in the synthesis of quinoline derivatives, which exhibit potent anti-inflammatory and anticancer activities. Recent studies have demonstrated that these derivatives can target specific signaling pathways, offering new avenues for drug development.

In addition to its role in medicinal chemistry, 1-(Chloromethyl)naphthalene-4-carboxaldehyde has found applications in materials science. The compound is used as a precursor for the synthesis of advanced polymers and materials with tailored electronic properties. For example, researchers have employed this compound to develop conjugated polymers for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

The reactivity of 1-(Chloromethyl)naphthalene-4-carboxaldehyde is influenced by its functional groups. The aldehyde group facilitates nucleophilic addition reactions, while the chloromethyl group enables alkylation and substitution reactions. These properties make the compound highly versatile in various synthetic transformations. Recent studies have explored the use of this compound in click chemistry reactions, which are known for their efficiency and selectivity.

From an environmental perspective, the handling and disposal of 1-(Chloromethyl)naphthalene-4-carboxaldehyde must adhere to strict safety protocols to minimize ecological impact. Researchers have developed novel methods for waste management, including catalytic degradation and recycling processes, ensuring sustainable practices in its use.

In conclusion, 1-(Chloromethyl)naphthalene-4-carboxaldehyde (CAS No. 1261492-79-8) stands out as a critical intermediate in modern organic synthesis. Its applications span across pharmaceuticals, materials science, and advanced chemical technologies. With ongoing research focusing on improving its synthesis methods and expanding its applications, this compound continues to play a pivotal role in driving innovation across various scientific disciplines.